Cas no 2228564-46-1 (2-hydroxy-2-methyl-3-(5-methyl-2-nitrophenyl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(5-methyl-2-nitrophenyl)propanoic acid
• CAS No: 2228564-46-1
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5835343
• PubChem ID: 165823340
• Update Time: 2025-05-24

2-hydroxy-2-methyl-3-(5-methyl-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(5-methyl-2-nitrophenyl)propanoic acid
• EN300-1836783
• 2228564-46-1

• Inchi： 1S/C11H13NO5/c1-7-3-4-9(12(16)17)8(5-7)6-11(2,15)10(13)14/h3-5,15H,6H2,1-2H3,(H,13,14)
• InChI Key： ATMQJODTUXSPKL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Additional information on 2-hydroxy-2-methyl-3-(5-methyl-2-nitrophenyl)propanoic acid

2-Hydroxy-2-Methyl-3-(5-Methyl-2-Nitrophenyl)Propanoic Acid: A Comprehensive Overview

2-Hydroxy-2-Methyl-3-(5-Methyl-2-Nitrophenyl)Propanoic Acid, identified by the CAS registry number 2228564-46-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block for more complex molecules. The compound's structure features a propanoic acid backbone with hydroxyl and methyl groups at the second carbon, as well as a substituted phenyl group at the third carbon. The phenyl group itself is further substituted with a methyl group at the fifth position and a nitro group at the second position, which imparts distinct electronic and steric properties to the molecule.

The synthesis of 2-Hydroxy-2-Methyl-3-(5-Methyl-2-Nitrophenyl)Propanoic Acid typically involves multi-step organic reactions, often leveraging principles of nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the production process.

The compound's biological activity has been a focal point of recent studies. Investigations into its pharmacokinetics reveal promising bioavailability profiles, suggesting potential utility in drug delivery systems. Additionally, preliminary toxicity studies indicate that the compound exhibits low acute toxicity, which is a favorable attribute for pharmaceutical applications.

In terms of applications, 2-Hydroxy-2-Methyl-3-(5-Methyl-2-Nitrophenyl)Propanoic Acid has shown promise in anti-inflammatory and antioxidant assays. Its ability to scavenge free radicals makes it a candidate for nutraceuticals or cosmeceuticals aimed at combating oxidative stress. Furthermore, its structural features suggest potential as a lead compound in the development of novel therapeutic agents targeting specific disease pathways.

Recent research has also delved into the stereochemistry of this compound, revealing that its enantiomers exhibit differential biological activities. This insight underscores the importance of stereocontrol in its synthesis for maximizing therapeutic efficacy and minimizing adverse effects.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinities with various biological targets, paving the way for rational drug design strategies.

In conclusion, 2-Hydroxy-2-Methyl-3-(5-Methyl-2-Nitrophenyl)Propanoic Acid represents a versatile molecule with diverse applications across multiple disciplines. Its continued exploration is expected to yield further breakthroughs in both basic research and applied sciences.